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Introduction
N,2-Dimethylpropanamide, also known by its synonym N-methylisobutyramide, is a

secondary amide with the chemical formula C₅H₁₁NO.[1][2] This compound, identified by the

CAS Registry Number 2675-88-9, possesses a unique structure featuring a methyl group on

the nitrogen atom and a methyl group at the alpha-carbon of the propanamide backbone.[1][2]

While not as extensively studied as some of its isomers, N,2-dimethylpropanamide serves as

a valuable molecular scaffold and intermediate in organic synthesis. Its specific substitution

pattern influences its physicochemical properties, such as polarity, hydrogen bonding capability,

and steric hindrance, making it an interesting candidate for applications in medicinal chemistry

and materials science. This guide provides a comprehensive overview of the discovery,

synthesis, physicochemical properties, and characterization of N,2-dimethylpropanamide,

tailored for professionals in research and development.
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Historical Perspective and Discovery
The first documented synthesis of N,2-dimethylpropanamide appears to be in a 1965

publication in The Journal of Organic Chemistry. While the full historical context of its initial

discovery is not elaborately detailed in readily available literature, this publication marks its

formal entry into the chemical sciences. The synthesis was likely part of broader research into

the preparation and properties of amides, a fundamental class of organic compounds with

wide-ranging applications.

The development of synthetic methodologies for amides, such as the Schotten-Baumann

reaction first described in the 1880s, provided the foundational chemical knowledge for the

eventual synthesis of more complex and specifically substituted amides like N,2-
dimethylpropanamide.[3][4] The Schotten-Baumann reaction, which involves the acylation of

an amine with an acid chloride in the presence of a base, remains a robust and widely used

method for amide bond formation.[3][4]

Physicochemical Properties
A thorough understanding of the physicochemical properties of N,2-dimethylpropanamide is

essential for its application in synthesis and drug design. The key properties are summarized in

the table below.

Property Value Source(s)

CAS Number 2675-88-9 [1][2]

Molecular Formula C₅H₁₁NO [1][2]

Molecular Weight 101.15 g/mol [1]

IUPAC Name N,2-dimethylpropanamide [1]

Synonyms
N-Methylisobutyramide, NSC-

7083
[1]

Appearance
Not specified (likely a liquid or

low-melting solid)

Boiling Point 199.7 °C at 760 mmHg
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Synthesis of N,2-Dimethylpropanamide: A
Mechanistic Approach
The most common and efficient method for the synthesis of N,2-dimethylpropanamide is

through the acylation of methylamine with isobutyryl chloride. This reaction is a classic example

of nucleophilic acyl substitution, often carried out under Schotten-Baumann conditions.[3][4]

Reaction Scheme

Reactants
Products

Isobutyryl Chloride

+ Base (e.g., NaOH)
+ Solvent (e.g., Dichloromethane/Water)

Methylamine

N,2-Dimethylpropanamide

Methylammonium Chloride

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of N,2-Dimethylpropanamide.

Mechanistic Rationale
The synthesis proceeds through a well-established nucleophilic acyl substitution mechanism.

The key steps are outlined below, with an emphasis on the reasoning behind the experimental

choices.

Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of methylamine acts as a

nucleophile, attacking the electrophilic carbonyl carbon of isobutyryl chloride. Methylamine is

chosen as the nitrogen source to introduce the N-methyl group. Isobutyryl chloride is a highly

reactive acylating agent due to the electron-withdrawing nature of the chlorine atom, which

makes the carbonyl carbon more susceptible to nucleophilic attack.
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Formation of the Tetrahedral Intermediate: This attack leads to the formation of a transient

tetrahedral intermediate, where the carbonyl double bond is broken, and the oxygen atom

carries a negative charge.

Collapse of the Intermediate and Chloride Elimination: The tetrahedral intermediate is

unstable and rapidly collapses. The lone pair on the oxygen atom reforms the carbonyl

double bond, and the chloride ion is expelled as a good leaving group.

Deprotonation: The resulting protonated amide is then deprotonated by a base (such as

sodium hydroxide or an excess of methylamine) to yield the final, neutral N,2-
dimethylpropanamide product. The presence of a base is crucial to neutralize the

hydrochloric acid generated during the reaction, which would otherwise protonate the

starting methylamine, rendering it non-nucleophilic and halting the reaction.[3]

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the synthesis of N,2-Dimethylpropanamide.
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Detailed Experimental Protocol (Representative)
This protocol is a representative example based on the principles of the Schotten-Baumann

reaction for the synthesis of secondary amides.[5]

Materials:

Methylamine (e.g., 40% solution in water)

Isobutyryl chloride

Dichloromethane (DCM)

Sodium hydroxide (NaOH), 10% aqueous solution

Hydrochloric acid (HCl), 1 M aqueous solution

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, dropping funnel, magnetic stirrer, separatory funnel, distillation

apparatus or flash chromatography setup.

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve methylamine (1.1 equivalents) in a biphasic solvent system of

dichloromethane and water (e.g., a 1:1 ratio).

Cooling: Cool the stirred solution to 0 °C using an ice bath. This is to control the exothermic

nature of the reaction between the acid chloride and the amine.

Addition of Acyl Chloride: Slowly add isobutyryl chloride (1.0 equivalent) dropwise from the

dropping funnel to the cooled amine solution over a period of 30-60 minutes. Maintain the

temperature below 10 °C during the addition.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Continue stirring for 2-4 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.

Washing: Wash the organic layer sequentially with:

1 M HCl solution (to remove any unreacted methylamine).

Saturated NaHCO₃ solution (to neutralize any remaining acid).

Brine (to remove residual water).

Drying: Dry the organic layer over anhydrous Na₂SO₄.

Solvent Removal: Filter off the drying agent and remove the dichloromethane under reduced

pressure using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation or flash column chromatography

on silica gel to obtain pure N,2-dimethylpropanamide.

Spectroscopic Characterization
The structure of N,2-dimethylpropanamide can be unequivocally confirmed through various

spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

distinct signals corresponding to the different types of protons in the molecule. The N-methyl

group would appear as a doublet (due to coupling with the N-H proton), the methine proton

on the isopropyl group as a septet, and the two methyl groups of the isopropyl moiety as a

doublet. The N-H proton would likely appear as a broad singlet.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show

characteristic peaks for the carbonyl carbon, the N-methyl carbon, the methine carbon, and

the two equivalent methyl carbons of the isopropyl group.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1618446/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-dimethylpropanamide-discovery-synthesis-and-characterization
https://www.benchchem.com/product/b1618446/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-dimethylpropanamide-discovery-synthesis-and-characterization
https://pubchem.ncbi.nlm.nih.gov/compound/221961
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IR (Infrared) Spectroscopy: The IR spectrum will exhibit a strong absorption band for the

C=O (carbonyl) stretching of the secondary amide, typically in the region of 1640-1680 cm⁻¹.

Another characteristic feature is the N-H stretching vibration, which appears as a sharp peak

around 3300 cm⁻¹.[1]

MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak (M⁺)

corresponding to the molecular weight of the compound (101.15 g/mol ).[1][6] Fragmentation

patterns can provide further structural information.

Applications in Research and Development
While specific large-scale industrial applications of N,2-dimethylpropanamide are not widely

documented, its structure makes it a person of interest in several areas of chemical research

and development:

Pharmaceutical Synthesis: As an amide, it can serve as a building block or intermediate in

the synthesis of more complex molecules with potential biological activity. The secondary

amide linkage is a common feature in many drug molecules.

Agrochemicals: Some amides have applications as herbicides and fungicides. N,2-
dimethylpropanamide could be explored as a precursor or a component in the

development of new agrochemicals.

Solvent Properties: Amides are known for their excellent solvent properties due to their high

polarity. The specific substitution pattern in N,2-dimethylpropanamide could offer unique

solvency characteristics for certain reactions or formulations.

Conclusion
N,2-Dimethylpropanamide, a structurally distinct secondary amide, has been a part of the

chemical landscape for over half a century. Its synthesis, primarily achieved through the robust

Schotten-Baumann reaction, is a testament to fundamental principles of organic chemistry. A

comprehensive understanding of its physicochemical properties and spectroscopic signatures

is paramount for its utilization in modern research and development. While its full potential in

various applications is still being explored, N,2-dimethylpropanamide remains a valuable

compound for synthetic chemists in academia and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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